Cas no 921199-26-0 (3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)-)

• Product Name: 3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)-
• CAS No: 921199-26-0
• MF: C₁₈H₃₇NO₃
• MW: 315.491286039352
• CID: 745490
• PubChem ID: 15945970
• Update Time: 2025-04-19

3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol, 1-dodecyl-2-(hydroxymethyl)-, (2R,3R,4R)-
• (2R,3R,4R)-1-dodecyl-2-(hydroxymethyl)piperidine-3,4-diol
• DTXSID80580097
• 921199-26-0

• Inchi： 1S/C18H37NO3/c1-2-3-4-5-6-7-8-9-10-11-13-19-14-12-17(21)18(22)16(19)15-20/h16-18,20-22H,2-15H2,1H3/t16-,17-,18-/m1/s1
• InChI Key： IDDXQZBQHFBYST-KZNAEPCWSA-N
• SMILES： O[C@H]1[C@@H](CCN(CCCCCCCCCCCC)[C@@H]1CO)O

Computed Properties

• Exact Mass: 315.27734404g/mol
• Monoisotopic Mass: 315.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.9Ų